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MRL Compliance Overview for Hazelnuts

The European Union amended the existing MRL based on an application submitted by Syngenta France SAS

and a subsequent safety evaluation by EFSA. The data supporting the request were found to be sufficient,

and the consumer risk assessment concluded that the new level is unlikely to pose a risk to human health [1].

The table below summarizes the core quantitative data:

Aspect Specification

Existing EU MRL (mg/kg) 0.1 [1]

Proposed/Modified EU MRL
(mg/kg)

0.2 [1]

Enforcement Residue
Definition

Sum of acibenzolar-S-methyl and acibenzolar acid (free and
conjugated), expressed as acibenzolar-S-methyl [1]

Validated LOQ (mg/kg) 0.01 [1]

Acceptable Daily Intake
(ADI)

0.03 mg/kg body weight per day [1]
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Aspect Specification

Acute Reference Dose
(ARfD)

0.03 mg/kg body weight [1]

Experimental Protocols & Methodologies

For researchers designing studies or verifying compliance, the following methodologies are critical.

Analytical Method for Enforcement

Technology: High-performance liquid chromatography with tandem mass spectrometry (HPLC-
MS/MS) [1].

Residue Definition: The method must quantify the sum of acibenzolar-S-methyl and its metabolite
acibenzolar acid (free and conjugated), expressed as the stoichiometric equivalent of the parent

compound [1] [2].
Performance: The method must be sufficiently validated to enable reliable quantification of residues

at or above the limit of quantification (LOQ) of 0.01 mg/kg for the hazelnut matrix [1].

Conducting Supervised Residue Trials

Residue trials are essential for deriving MRL proposals.

Purpose: To determine the maximum residue levels expected under conditions of the intended
agricultural practice.

Procedure:
Field Design: Conduct a minimum of eight supervised field trials according to the intended

Good Agricultural Practice (GAP) in the major hazelnut-growing regions of the European Union
(Southern and Northern regions).

Sample Collection: Harvest hazelnuts at maturity. The number of samples should be
statistically sufficient.

Sample Analysis: Analyze the samples using the validated HPLC-MS/MS method described
above.

Data Calculation: The MRL proposal of 0.2 mg/kg was derived from the highest residue levels
observed in these supervised trials, ensuring they are representative of the intended use [1].
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Consumer Risk Assessment Workflow

EFSA uses a standardized model to ensure that the established MRLs are safe for consumers. The following

diagram illustrates the workflow of this assessment, which you can adapt for your research evaluations.
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The key steps in the assessment are:

Dietary Intake Assessment: EFSA uses the Pesticide Residues Intake Model (PRIMo), revision 3,
to estimate consumer exposure [1].

Exposure Scenarios:
Short-term (acute) exposure: Calculated using the highest residue (HR) value from

supervised trials. For hazelnuts, this accounted for a maximum of 0.8% of the ARfD [1].
Long-term (chronic) exposure: Calculated by updating the comprehensive assessment with

the supervised trials median residue (STMR) value for hazelnuts. The highest estimated
intake was 3% of the ADI (for the GEMS/Food G06 diet) [1].

Risk Characterization: EFSA concludes that the proposed use is unlikely to pose a risk to consumer
health only if both the calculated short-term exposure is below 100% of the ARfD and the long-
term exposure is below 100% of the ADI [1].

Key Considerations for Researchers

Metabolite Toxicity: The metabolite acibenzolar acid (included in the residue definition) is
considered to be of similar toxicity to the parent compound, acibenzolar-S-methyl [1]. For other crop

groups, the relevance of the metabolite 4-OH acibenzolar acid is still under discussion due to data
gaps on its general toxicity [2].

Processing Studies: Specific studies to investigate the effect of processing on acibenzolar-S-
methyl residues in hazelnuts were not required. This is because the total theoretical maximum daily

intake was below the trigger value of 10% of the ADI, indicating a low potential for processed
commodities to significantly impact dietary risk [1].
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methyl-mrl-compliance-hazelnuts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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